Cas no 1076199-89-7 (5-(2-Cyanopropenyl)-5’-methyl-bis-(2-aminophenoxymethylene)-N,N,N’,N’-tetraacetate Methyl Ester)

• Product Name: 5-(2-Cyanopropenyl)-5’-methyl-bis-(2-aminophenoxymethylene)-N,N,N’,N’-tetraacetate Methyl Ester
• CAS No: 1076199-89-7
• MF: C₃₀H₃₅N₃O₁₀
• MW: 597.613008737564
• CID: 1060406
• PubChem ID: 71315058
• Update Time: 2025-07-14

5-(2-Cyanopropenyl)-5’-methyl-bis-(2-aminophenoxymethylene)-N,N,N’,N’-tetraacetate Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-(2-Cyanopropenyl)-5’-methyl-bis-(2-aminophenoxymethylene)-N,N,N’,N’-tetraacetate Methyl Ester
• methyl 2-[2-[2-[2-[bis(2-methoxy-2-oxoethyl)amino]-6-[(E)-2-cyanoethenyl]phenoxy]ethoxy]-N-(2-methoxy-2-oxoethyl)-4-methylanilino]acetate
• 1076199-89-7
• Dimethyl 2,2'-({2-(2-{2-[bis(2-methoxy-2-oxoethyl)amino]-5-methylphenoxy}ethoxy)-3-[(E)-2-cyanoethenyl]phenyl}azanediyl)diacetate
• 5-(2-Cyanopropenyl)-5 inverted exclamation mark -methyl-bis-(2-aminophenoxymethylene)-N,N,N inverted exclamation mark ,N inverted exclamation mark -tetraacetate Methyl Ester
• 5-(2-Cyanopropenyl)-5methyl-bis-(2-aminophenoxymethylene)-N,N,NNtetraacetate Methyl Ester
• 5-(2-Cyanopropenyl)-5'-methyl-bis-(2-aminophenoxymethylene)-N,N,N',N'-tetraacetate Methyl Ester
• DTXSID90747396

• Inchi： 1S/C30H35N3O10/c1-21-11-12-23(32(17-26(34)38-2)18-27(35)39-3)25(16-21)42-14-15-43-30-22(9-7-13-31)8-6-10-24(30)33(19-28(36)40-4)20-29(37)41-5/h6-12,16H,14-15,17-20H2,1-5H3/b9-7+
• InChI Key： WNVQGHWLSLESOC-VQHVLOKHSA-N
• SMILES： O(CCOC1C(/C=C/C#N)=CC=CC=1N(CC(=O)OC)CC(=O)OC)C1C=C(C)C=CC=1N(CC(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 597.23200
• Monoisotopic Mass: 597.23224432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 20
• Complexity: 960
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 154Ų

Experimental Properties

• PSA: 153.93000
• LogP: 2.29438

Additional information on 5-(2-Cyanopropenyl)-5’-methyl-bis-(2-aminophenoxymethylene)-N,N,N’,N’-tetraacetate Methyl Ester

Introduction to 5-(2-Cyanopropenyl)-5’-methyl-bis-(2-aminophenoxymethylene)-N,N,N’,N’-tetraacetate Methyl Ester (CAS No. 1076199-89-7)

5-(2-Cyanopropenyl)-5’-methyl-bis-(2-aminophenoxymethylene)-N,N,N’,N’-tetraacetate Methyl Ester, with the CAS number 1076199-89-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyanopropenyl group, a methyl-substituted bis(aminophenoxymethylene) moiety, and tetraacetate methyl ester functionalities. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The cyanopropenyl group is a key functional group in this compound, known for its ability to participate in various chemical reactions and interactions. This group can undergo nucleophilic addition reactions, making it a valuable intermediate in the synthesis of more complex molecules. The presence of this group also imparts certain electronic and steric properties that can influence the compound's biological activity and pharmacokinetic behavior.

The bis(aminophenoxymethylene) moiety is another critical component of the molecule. Aminophenoxymethylene derivatives are known for their ability to form stable complexes with metal ions, which can be exploited in the design of metal-based drugs and chelating agents. Additionally, the presence of amino groups can enhance the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

The tetraacetate methyl ester functionalities are also noteworthy. Acetate esters are commonly used in organic synthesis as protecting groups for hydroxyl functionalities. In this context, the tetraacetate methyl ester groups can protect the hydroxyl groups during synthetic transformations, ensuring that they remain intact until the final stages of synthesis. This protection strategy is crucial for maintaining the integrity and purity of the final product.

Recent studies have highlighted the potential of 5-(2-Cyanopropenyl)-5’-methyl-bis-(2-aminophenoxymethylene)-N,N,N’,N’-tetraacetate Methyl Ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that this compound could be a promising lead for the development of new drugs targeting inflammatory diseases and cancer.

In addition to its therapeutic potential, 5-(2-Cyanopropenyl)-5’-methyl-bis-(2-aminophenoxymethylene)-N,N,N’,N’-tetraacetate Methyl Ester has also been studied for its use as a chelating agent. Chelating agents are essential in various industrial and medical applications, including water treatment, metal finishing, and radiopharmaceuticals. The ability of this compound to form stable complexes with metal ions makes it a valuable candidate for these applications.

The synthesis of 5-(2-Cyanopropenyl)-5’-methyl-bis-(2-aminophenoxymethylene)-N,N,N’,N’-tetraacetate Methyl Ester involves a series of well-defined steps that ensure high yields and purity. The process typically begins with the preparation of the key intermediates, such as 2-cyanopropenyl derivatives and bis(aminophenoxymethylene) compounds. These intermediates are then combined under controlled conditions to form the final product. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, is essential for characterizing the structure and purity of the synthesized compound.

From a safety perspective, handling 5-(2-Cyanopropenyl)-5’-methyl-bis-(2-aminophenoxymethylene)-N,N,N’,N’-tetraacetate Methyl Ester requires adherence to standard laboratory practices and safety protocols. While this compound is not classified as a hazardous material or controlled substance, it is important to handle it with care to avoid potential health risks associated with exposure to organic solvents and reagents used in its synthesis.

In conclusion, 5-(2-Cyanopropenyl)-5’-methyl-bis-(2-aminophenoxymethylene)-N,N,N’,N’-tetraacetate Methyl Ester (CAS No. 1076199-89-7) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs and bioactive molecules. Ongoing research continues to explore its therapeutic applications and industrial uses, further solidifying its importance in the scientific community.